Cas no 2287322-16-9 (3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287322-16-9
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6430079
• PubChem ID: 137942868
• Update Time: 2025-05-22

3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine
• EN300-6762030
• 2287322-16-9

• Inchi： 1S/C14H19N/c1-9-4-10(2)12(11(3)5-9)13-6-14(15,7-13)8-13/h4-5H,6-8,15H2,1-3H3
• InChI Key： UMRGTSATMYJIJP-UHFFFAOYSA-N
• SMILES： NC12CC(C3C(C)=CC(C)=CC=3C)(C1)C2

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine

Exploring the Unique Properties and Applications of 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287322-16-9)

The compound 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine, identified by its CAS number 2287322-16-9, represents a fascinating intersection of organic chemistry and materials science. This structurally unique molecule features a bicyclo[1.1.1]pentane core, a highly strained hydrocarbon framework that has garnered significant attention in recent years for its potential in drug discovery and advanced material design. The incorporation of a 2,4,6-trimethylphenyl (mesityl) group at the 3-position introduces steric bulk and electronic effects that dramatically influence the compound's reactivity and physical properties.

Researchers have become increasingly interested in bicyclo[1.1.1]pentane derivatives like 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine due to their ability to serve as bioisosteres for aromatic rings and tert-butyl groups in pharmaceutical compounds. This application addresses one of the most pressing challenges in modern drug development: improving metabolic stability while maintaining target affinity. The amine functionality at the 1-position provides a versatile handle for further derivatization, making this compound particularly valuable for medicinal chemistry applications.

The synthesis of CAS 2287322-16-9 typically involves multi-step organic transformations that highlight the creativity of modern synthetic chemists. Key steps often include the construction of the strained bicyclo[1.1.1]pentane framework followed by selective functionalization. The mesityl group is usually introduced through cross-coupling reactions, while the amine moiety can be installed through various methods including reductive amination or nucleophilic substitution. These synthetic challenges have made 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine a subject of methodological studies in organic synthesis journals.

From a materials science perspective, the rigid bicyclo[1.1.1]pentane core of 2287322-16-9 offers intriguing possibilities for the design of novel polymers with unique mechanical properties. The combination of high strain energy and directional bonding characteristics could lead to materials with exceptional strength-to-weight ratios. Recent computational studies suggest that incorporation of such strained hydrocarbon units might enable the creation of meta-materials with negative Poisson ratios or other unusual mechanical behaviors.

The pharmaceutical industry has shown growing interest in 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine as a potential building block for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The molecule's ability to span specific distances while maintaining metabolic stability makes it particularly suitable for these applications. Several patent applications have emerged in recent years featuring similar bicyclo[1.1.1]pentane derivatives as key components in novel therapeutic agents.

Analytical characterization of CAS 2287322-16-9 presents unique challenges due to the strained nature of the bicyclo[1.1.1]pentane core. Advanced techniques such as X-ray crystallography, high-field NMR spectroscopy, and high-resolution mass spectrometry are typically employed to confirm the structure and purity of this compound. The mesityl protons appear as a distinctive singlet in the ¹H NMR spectrum, while the bridgehead protons of the bicyclic system produce characteristic signals that aid in structural verification.

Environmental and toxicological studies of 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine are still in early stages, but preliminary data suggest that the compound exhibits good stability under standard laboratory conditions. The mesityl group appears to provide some protection against oxidative degradation, while the amine functionality may require special handling to prevent unwanted reactions. As with all novel chemical entities, proper safety precautions should be observed during handling and storage.

Future research directions for 2287322-16-9 likely include exploration of its photophysical properties, potential catalytic applications, and further development as a pharmaceutical intermediate. The unique electronic properties imparted by the strained bicyclo[1.1.1]pentane framework may enable applications in organic electronics or as a ligand in transition metal catalysis. Additionally, the compound's potential as a scaffold for covalent organic frameworks (COFs) represents an exciting avenue for materials chemistry research.

For synthetic chemists and materials scientists seeking innovative building blocks, 3-(2,4,6-Trimethylphenyl)bicyclo[1.1.1]pentan-1-amine offers a compelling combination of structural novelty and functional versatility. Its CAS number 2287322-16-9 serves as a key identifier for researchers looking to explore this compound's potential across multiple disciplines. As the field of strained hydrocarbon chemistry continues to evolve, derivatives of bicyclo[1.1.1]pentane are poised to play an increasingly important role in both academic and industrial research.